Cas no 53035-92-0 (4-isocyanatooxane)

4-Isocyanatooxane is a specialized isocyanate derivative characterized by the presence of a reactive isocyanate group attached to an oxane (tetrahydro-2H-pyran) ring. This compound is primarily utilized in polymer and coating applications, where its cyclic ether structure contributes to enhanced solubility and stability in formulations. The isocyanate functionality enables cross-linking with polyols, forming polyurethane networks with improved mechanical and chemical resistance properties. Its oxane backbone may also impart reduced viscosity and better compatibility with polar solvents compared to conventional aliphatic isocyanates. Suitable for high-performance adhesives, coatings, and elastomers, 4-isocyanatooxane offers a balance of reactivity and tailored material properties. Proper handling is essential due to its moisture sensitivity and potential health hazards.
4-isocyanatooxane structure
4-isocyanatooxane structure
Product Name:4-isocyanatooxane
CAS No:53035-92-0
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD14529283
CID:1580666
PubChem ID:51711953
Update Time:2025-06-25

4-isocyanatooxane Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, tetrahydro-4-isocyanato-
    • 4-isocyanatooxane
    • MFCD14529283
    • AKOS012203809
    • DB-145593
    • 4-ISOCYANATOTETRAHYDRO-2H-PYRAN
    • BS-13124
    • AB70499
    • EN300-91174
    • Z1037339760
    • G41683
    • AAWBYOPQSPDPCN-UHFFFAOYSA-N
    • 53035-92-0
    • Tetrahydro-4-isocyanato-2H-pyran
    • F2163-0129
    • SCHEMBL710365
    • tetrahydropyran-4-yl-isocyanate
    • MDL: MFCD14529283
    • Inchi: 1S/C6H9NO2/c8-5-7-6-1-3-9-4-2-6/h6H,1-4H2
    • InChI Key: AAWBYOPQSPDPCN-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)N=C=O

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66

4-isocyanatooxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A211940-1g
4-Isocyanatotetrahydro-2H-pyran
53035-92-0 98+%
1g
$528.0 2023-05-20
abcr
AB522652-1 g
4-Isocyanatooxane, 95%; .
53035-92-0 95%
1g
€566.50 2023-06-14
Chemenu
CM521722-1g
4-Isocyanatotetrahydro-2H-pyran
53035-92-0 98%
1g
$*** 2023-05-30
TRC
I809118-10mg
4-Isocyanatooxane
53035-92-0
10mg
$ 50.00 2022-06-04
TRC
I809118-50mg
4-Isocyanatooxane
53035-92-0
50mg
$ 185.00 2022-06-04
TRC
I809118-100mg
4-Isocyanatooxane
53035-92-0
100mg
$ 275.00 2022-06-04
Oakwood
098407-250mg
4-Isocyanatooxane
53035-92-0 96%
250mg
$174.00 2024-07-19
Oakwood
098407-1g
4-Isocyanatooxane
53035-92-0 96%
1g
$348.00 2024-07-19
Oakwood
098407-5g
4-Isocyanatooxane
53035-92-0 96%
5g
$1110.00 2024-07-19
Oakwood
098407-25g
4-Isocyanatooxane
53035-92-0 96%
25g
$4440.00 2024-07-19

Additional information on 4-isocyanatooxane

Recent Advances in the Study of 4-Isocyanatooxane (CAS: 53035-92-0) in Chemical Biology and Pharmaceutical Research

The compound 4-isocyanatooxane (CAS: 53035-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-isocyanatooxane as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in forming stable adducts with various nucleophiles, making it a valuable tool for the design of targeted drug delivery systems. The compound's isocyanate group is particularly reactive, enabling it to form covalent bonds with biological macromolecules, a property that has been exploited in the development of enzyme inhibitors.

In addition to its synthetic utility, 4-isocyanatooxane has shown promising biological activity in preclinical studies. Research conducted by the National Institute of Health (NIH) revealed its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines observed in murine models. The compound's mechanism of action appears to involve the modulation of NF-κB signaling pathways, suggesting its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the application of 4-isocyanatooxane in the development of prodrugs. A recent study in the European Journal of Pharmaceutical Sciences (2024) explored its use as a masking group for amine-containing drugs, enhancing their bioavailability and reducing side effects. The study reported a 40% increase in oral bioavailability for a model prodrug incorporating 4-isocyanatooxane, highlighting its potential to improve drug delivery systems.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of 4-isocyanatooxane-based compounds. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. However, the compound's unique chemical properties and demonstrated biological activity make it a compelling candidate for continued investigation in the pharmaceutical sciences.

In conclusion, 4-isocyanatooxane (CAS: 53035-92-0) represents a promising area of research in chemical biology and drug development. Its versatility as a synthetic intermediate and its potential therapeutic applications warrant further exploration. Future studies should focus on optimizing its synthesis, elucidating its mechanisms of action, and evaluating its safety and efficacy in clinical settings.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.